3-[5-(Aminomethyl)-1,2-oxazol-3-yl]propanoic acid;hydrochloride

• IUPAC Name: 3-[5-(aminomethyl)-1,2-oxazol-3-yl]propanoic acid;hydrochloride
• InChI: InChI=1S/C7H10N2O3.ClH/c8-4-6-3-5(9-12-6)1-2-7(10)11;/h3H,1-2,4,8H2,(H,10,11);1H
• InChI Key: KSDCOFTXMIWIKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(ON=C1CCC(=O)O)CN.Cl
• Molecular Formula: C7H11ClN2O3
• Molecular Weight: 206.63 g/mol
• CAS No.: 2445791-29-5

Description

Physical and Chemical Properties Analysis

• Melting Point : Information on the melting point is available in the literature.

Scientific Research Applications

1. Therapeutic Applications in Neurology

A study on the efficacy of perampanel, a compound acting on AMPA receptors for the treatment of refractory status epilepticus, demonstrates the potential of targeting specific neurotransmitter systems for neurological disorders. Perampanel, which shares functional groups with the queried compound, showcases how modulation of neurotransmitter activity can be critical in treating severe neurological conditions (Alsherbini et al., 2020).

2. Investigations in Pharmacokinetics

Research into the disposition and metabolism of novel therapeutic agents, such as GSK2251052, a boron-containing antibiotic, provides valuable insights into how similar compounds are processed in the human body. This study highlights the importance of understanding the metabolic pathways, absorption, and excretion profiles of novel drugs to optimize their therapeutic potential and minimize toxicity (Bowers et al., 2013).

3. Clinical Safety and Efficacy Trials

Clinical trials, such as the Phase II study targeting amyloid-β with 3APS in Alzheimer's disease, underscore the rigorous process of evaluating new treatments for safety and efficacy. The compound 3APS, aiming to bind to and modulate the activity of amyloid-β, a protein implicated in Alzheimer's pathology, illustrates the clinical application phase of scientific research into novel therapeutic agents (Aisen et al., 2006).

4. Toxicological Studies

The study of toxicologic responses to chemical exposures, as seen in the investigation of fatalities from pesticide ingestion, emphasizes the importance of understanding the adverse effects of chemicals on human health. Such research is critical for the development of safety guidelines and therapeutic interventions in cases of poisoning or overdose (Osterloh et al., 1983).

Future Directions

: Sigma-Aldrich : ChemicalBook

Mechanism of Action

Target of Action

Oxazole derivatives, which this compound is a part of, have been known to exhibit a wide spectrum of biological activities . They have been used as intermediates for the synthesis of new chemical entities in medicinal chemistry .

Mode of Action

Oxazole derivatives have been known to interact with various targets leading to changes in biological responses . The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities .

Biochemical Pathways

Oxazole derivatives have been known to affect various biological activities like antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities .

Result of Action

Oxazole derivatives have been known to exhibit various biological activities, suggesting that they may have diverse molecular and cellular effects .